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Compound of Interest

Compound Name: GR 64349

Cat. No.: B15617033 Get Quote

GR 64349 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and troubleshooting of

GR 64349.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for lyophilized GR 64349?

A1: For long-term storage, lyophilized GR 64349 should be stored at -20°C or -80°C in a

desiccated environment.[1][2][3] Keeping the peptide away from moisture and light is crucial for

its stability.[2][4]

Q2: How should I store GR 64349 once it is in solution?

A2: Peptide solutions are significantly more prone to degradation. It is recommended to

prepare fresh solutions for each experiment. If storage is necessary, stock solutions should be

aliquoted into tightly sealed vials and stored at -20°C for up to one month or -80°C for up to six

months.[2][3] Avoid repeated freeze-thaw cycles as this can accelerate degradation.[4] Long-

term storage of peptides in solution is generally not recommended.[3]

Q3: What are the primary degradation pathways for GR 64349?
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A3: While specific degradation pathways for GR 64349 have not been extensively published,

peptides with similar amino acid compositions are susceptible to several degradation

mechanisms. Given its sequence (KDSFVGLM with modifications), GR 64349 is potentially

vulnerable to:

Oxidation: The Methionine (Met) residue is prone to oxidation, forming methionine sulfoxide.

[5] This can be accelerated by exposure to air and certain metal ions.[5]

Deamidation: The Asparagine (Asn) residue can undergo deamidation to form aspartic acid

or isoaspartic acid.[6] This is a common non-enzymatic modification of peptides.

Hydrolysis: The peptide backbone can be cleaved by hydrolysis, particularly at aspartic acid

residues.[7]

Q4: What is the solubility of GR 64349?

A4: GR 64349 is reported to be soluble in water up to 1 mg/ml.[1] Another source suggests a

solubility of ≥ 50 mg/mL in water.[2] For cell-based assays, stock solutions of 10 mM have been

successfully prepared in DMSO.[8]

Troubleshooting Guides
Issue 1: Difficulty Dissolving the Peptide

Problem: The lyophilized GR 64349 powder is not fully dissolving in water or aqueous buffer.

Possible Causes:

The peptide may have formed aggregates.

The concentration attempted is too high.

The pH of the solvent is close to the isoelectric point of the peptide.

Solutions:

Sonication: Briefly sonicate the solution to help break up aggregates.[9][10]
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pH Adjustment: If the peptide is acidic, try dissolving it in a slightly basic buffer. If it is

basic, a slightly acidic buffer may help.

Use of Organic Solvents: For preparing concentrated stock solutions, consider using a

small amount of an organic solvent like DMSO, then dilute with the aqueous buffer.[8][11]

When diluting, add the peptide stock solution to the buffer slowly while vortexing.

Issue 2: Loss of Biological Activity in Experiments
Problem: The observed biological effect of GR 64349 is lower than expected or inconsistent.

Possible Causes:

Degradation of the peptide: The peptide may have degraded due to improper storage or

handling.

Adsorption to surfaces: Peptides can adsorb to plastic or glass surfaces, reducing the

effective concentration.[4]

Incorrect concentration: The initial solubilization may have been incomplete, leading to a

lower actual concentration.

Solutions:

Prepare Fresh Solutions: Always aim to use freshly prepared solutions for your

experiments.

Proper Storage: Ensure that both the lyophilized powder and any stock solutions are

stored at the recommended temperatures and protected from light and moisture.[1][2][3]

Use Low-Binding Tubes: Consider using low-protein-binding microcentrifuge tubes for

storing and diluting the peptide solution.

Verify Concentration: After solubilization, centrifuge the solution to pellet any undissolved

peptide and use the supernatant. Consider performing a concentration determination if

possible.
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Data Presentation
Table 1: Recommended Storage Conditions for GR 64349

Form
Storage
Temperature

Duration
Key
Considerations

Lyophilized Powder -20°C Up to 3 years[4]

Store in a desiccator,

protected from light

and moisture.[2][4]

-80°C Up to 2 years[2]
Sealed storage, away

from moisture.[2]

Stock Solution -20°C Up to 1 month[2][3]

Aliquot to avoid

freeze-thaw cycles;

use tightly sealed

vials.[3]

-80°C Up to 6 months[2]
Sealed storage, away

from moisture.[2]

Table 2: Solubility of GR 64349

Solvent Reported Solubility Reference

Water 1 mg/mL [1]

Water ≥ 50 mg/mL [2]

DMSO 10 mM (for stock solution) [8]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Aqueous Stock Solution of GR 64349

Allow the vial of lyophilized GR 64349 to equilibrate to room temperature before opening to

prevent condensation of moisture.
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Calculate the volume of sterile, distilled water required to achieve a 1 mM concentration. The

molecular weight of GR 64349 is 921.12 g/mol .

Add the calculated volume of water to the vial.

Gently vortex the vial to dissolve the peptide. If dissolution is slow, sonicate the vial for a few

minutes.

Once fully dissolved, aliquot the solution into low-protein-binding tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: In Vivo Administration of GR 64349 in Rats (as described in cited literature)

This is a summary of a published protocol and should be adapted to meet specific experimental

and institutional guidelines.

Solution Preparation: Prepare the desired concentration of GR 64349 in a suitable vehicle

(e.g., saline).

Administration Routes:

Intravenous (IV): Administer the solution in a volume of 200 µL followed by a 300 µL saline

flush.[5]

Subcutaneous (SC): Administer in an injection volume of 100-300 µL.[5]

Dosage: The cited study used a dose range of 0.01–10 µg/kg for IV administration and 1–

300 µg/kg for SC administration in rats.[12]
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Recommended Storage and Handling

Receive Lyophilized GR 64349 Store at -20°C or -80°C
(Desiccated, Dark)

Long-term storage Equilibrate to Room Temp
in Desiccator

Dissolve in Appropriate Solvent
(e.g., Water, DMSO)

Store Aliquots at -20°C or -80°C

If not for immediate use
Use in Experiment

Immediate use

Potential Degradation Pathways
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Oxidation
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 O2, Metal Ions 

Deamidation
(Asparagine)
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 H2O, pH extremes 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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